Cas no 877964-65-3 (<br>ethyl 4-amino-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylat e)

• Product Name: <br>ethyl 4-amino-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylat e
• CAS No: 877964-65-3
• MF: C₁₁H₁₂ClN₃O₂S
• MW: 285.749879837036
• CID: 3109110
• PubChem ID: 9115293
• Update Time: 2025-04-21

<br>ethyl 4-amino-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylat e Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 4-amino-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylat e
• EN300-24032
• 877964-65-3
• ethyl 2-(chloromethyl)-4-imino-5-methyl-1H,4H-thieno[2,3-d]pyrimidine-6-carboxylate
• G31832
• AKOS000263219
• Z169512064
• ethyl 4-amino-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• ethyl4-amino-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate

• Inchi： 1S/C11H12ClN3O2S/c1-3-17-11(16)8-5(2)7-9(13)14-6(4-12)15-10(7)18-8/h3-4H2,1-2H3,(H2,13,14,15)
• InChI Key： LMBQENNTVROIAI-UHFFFAOYSA-N
• SMILES： ClCC1=NC(=C2C(=N1)SC(C(=O)OCC)=C2C)N

Computed Properties

• Exact Mass: 285.0338755Da
• Monoisotopic Mass: 285.0338755Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų